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For Researchers, Scientists, and Drug Development Professionals

Acrylonitrile Butadiene Styrene (ABS) is a versatile thermoplastic polymer widely utilized across
various industries. However, its susceptibility to thermal and oxidative degradation during
processing and end-use necessitates the incorporation of antioxidants. This guide provides an
objective, data-driven comparison of two primary classes of antioxidants used in ABS:
phosphites and phenolics.

Executive Summary

Phenolic antioxidants, acting as primary antioxidants, are highly effective at radical scavenging,
thereby providing excellent long-term thermal stability. Phosphite antioxidants, as secondary
antioxidants, excel in decomposing hydroperoxides, which are byproducts of the initial
oxidation process. This function is crucial for maintaining color stability and preventing polymer
chain scission during high-temperature processing. The synergistic combination of both types
of antioxidants often yields the most comprehensive protection for ABS resins.

Quantitative Performance Data

The following tables summarize the performance of a common phosphite antioxidant (Irgafos
168) and two phenolic antioxidants (Irganox 1076 and Irganox 245) in mass-polymerized ABS.
Data is extracted from a statistical analysis by Fiorio et al. (2018).[1]

Thermal Stability
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Higher Oxidation Onset Temperature (OOT) and Oxidation Peak Temperature (OP) indicate
greater thermal stability.

Antioxidant

. ] . Oxidation Onset Oxidation Peak
Formulation (in Concentration
. Temperature (OOT) Temperature (OP)
mass-polymerized (wt%) . .
(°C) (°C)

ABS)
Unstabilized ABS 0 ~175 ~205
Phenolic Antioxidant
Irganox 1076 0.2 ~195 ~215
Irganox 245 0.2 ~190 ~212
Phosphite Antioxidant
Irgafos 168 0.2 ~178 ~210
Synergistic Blends
Irganox 1076 +

0.2+0.2 ~196 ~218
Irgafos 168
Irganox 245 + Irgafos

0.2+0.2 ~192 ~215
168
Irganox 1076 +

0.2+0.2 ~200 ~220
Irganox 245
Irganox 1076 +
Irganox 245 + Irgafos 0.2+0.2+0.2 ~201 ~222

168

Table 1: Thermal stability of ABS with different antioxidant formulations. Data sourced from
Fiorio et al. (2018).[1]

Color Stability

A lower Yellowing Index (Y1) indicates better color stability.
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Antioxidant Formulation

(in mass-polymerized ABS) Concentration (wt%) Yellowing Index (Y1)
Unstabilized ABS (processed) 0 ~30
Phenolic Antioxidant

Irganox 1076 0.2 ~25
Irganox 245 0.2 ~26
Phosphite Antioxidant

Irgafos 168 0.2 ~22
Synergistic Blends

Irganox 1076 + Irgafos 168 0.2+0.2 ~20
Irganox 245 + Irgafos 168 0.2+0.2 ~21
Irganox 1076 + Irganox 245 0.2+0.2 ~23
Irganox 1076 + Irganox 245 + 0.2+02 402 19

Irgafos 168

Table 2: Color stability of ABS with different antioxidant formulations after processing. Data
sourced from Fiorio et al. (2018).[1]

Melt Flow Index (MFI)

While direct comparative MFI data from a single study is limited, the primary function of these
antioxidants is to prevent degradation during processing, which in turn helps maintain the melt
flow characteristics of the polymer.[2] In general, effective stabilization prevents chain scission
and cross-linking, leading to a more consistent MFI. A study on PC/ABS blends showed that a
phosphite antioxidant was more effective at retarding degradation during high-shear-rate
processing compared to a phenolic antioxidant, suggesting better preservation of melt flow
properties.[3]

Antioxidant Mechanisms and Synergism
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Phenolic antioxidants (Primary Antioxidants) function by donating a hydrogen atom to peroxy
radicals, thereby terminating the auto-oxidation chain reaction.[4] Phosphite antioxidants
(Secondary Antioxidants) work by decomposing hydroperoxides into non-radical, stable
products.[4]

The combination of phenolic and phosphite antioxidants creates a synergistic effect. The
phenolic antioxidant scavenges free radicals, and the phosphite antioxidant removes the
hydroperoxides formed, preventing them from decomposing into new radicals. This dual action
provides more comprehensive protection than either antioxidant could alone.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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